Cas no 769-04-0 (1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone)

• Product Name: 1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
• CAS No: 769-04-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1117443
• PubChem ID: 558275
• Update Time: 2025-04-20

1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(8-azabicyclo[3.2.1]oct-8-yl)-Ethanone
• 1-(8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 8-Acetyl-8-azabicyclo[3.2.1]octane
• DTXSID80339749
• SCHEMBL12357446
• 8-Acetyl-8-azabicyclo[3.2.1]octane #
• 769-04-0
• 8-Azabicyclo[3.2.1]octane, 8-acetyl-
• DBLLJXWLRNHLAP-UHFFFAOYSA-N

• Inchi： 1S/C9H15NO/c1-7(11)10-8-3-2-4-9(10)6-5-8/h8-9H,2-6H2,1H3
• InChI Key： DBLLJXWLRNHLAP-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2CCCC1CC2

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų